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Compound of Interest

Compound Name: 2-Chloro-6-methyinicotinonitrile

Cat. No.: B046695

Essential Safety and Handling Guide for 2-Chloro-6-
methylnicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 2-Chloro-6-
methylnicotinonitrile (CAS No. 18368-63-3). The information herein is compiled from
available safety data for the compound and structurally similar chemicals due to the limited
specific data for this substance. It is imperative to supplement this guide with a thorough
internal risk assessment before commencing any work.

Hazard Identification and Classification

2-Chloro-6-methylnicotinonitrile is anticipated to be a hazardous substance. Based on data
from similar compounds, it is likely to be harmful if swallowed, in contact with skin, or inhaled,
and may cause skin, eye, and respiratory irritation.

GHS Hazard Classification (Predicted)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate level of
PPE. The following table outlines recommended PPE for handling 2-Chloro-6-
methylnicotinonitrile.

Recommended Personal Protective Equipment

Protection Type Specification

) Weatr tightly fitting safety goggles or a face
Eye/Face Protection ) o .
shield where splashing is possible.[1][2]

) ] Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection ] . ]
lab coat, and protective clothing are essential.[3]

Use in a well-ventilated area, preferably within a
chemical fume hood. If dust or aerosols are

Respiratory Protection likely to be generated, a NIOSH-approved
respirator with an appropriate filter (e.g., type
ABEK (EN14387)) should be used.[4]

Closed-toe shoes are mandatory in the
Footwear
laboratory.
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Operational and Disposal Plans

Handling and Storage:
e Handling:

o Always handle 2-Chloro-6-methylnicotinonitrile within a well-ventilated area or a
chemical fume hood to minimize inhalation exposure.[3]

o Avoid direct contact with skin and eyes.[5]
o Do not eat, drink, or smoke in the laboratory.
o Wash hands thoroughly after handling.
o Keep the container tightly closed when not in use.
e Storage:
o Store in a cool, dry, and well-ventilated area.[6]
o Keep the container tightly sealed to prevent moisture absorption.[6]
o Store away from incompatible materials such as strong oxidizing agents.[6]
Disposal Plan:
o Waste Chemical:
o Dispose of 2-Chloro-6-methylnicotinonitrile as hazardous waste.

o Consult local, regional, and national hazardous waste regulations for complete and
accurate classification and disposal procedures.[5]

o Contaminated PPE:
o Dispose of contaminated gloves and other disposable PPE as hazardous waste.

o Reusable PPE should be thoroughly decontaminated after use.
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Emergency Procedures: First Aid

Immediate action is crucial in case of exposure.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[5]

Experimental Protocol: Synthesis of a Related

Compound

The following is a representative protocol for the synthesis of 2-Chloro-6-methyl-3-

pyridinecarbonitrile from a related starting material, which illustrates a potential synthetic

application of similar compounds.

Objective: To synthesize 2-Chloro-6-methyl-3-pyridinecarbonitrile.
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Materials:

e 6-methyl-2-ox0-1,2-dihydropyridine-3-carbonitrile

e Phosphorus oxychloride

e Dichloromethane

e 4M Sodium hydroxide solution

e Saturated brine

e Anhydrous sodium sulfate

Procedure:

Add 6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (45.0g, 335mmol) to phosphorus
oxychloride (6529, 4250mmol).[8]

e Stir the mixture at 130°C for 2 hours.[8]

» Concentrate the reaction solution to obtain a residue.[8]

o Dissolve the residue in dichloromethane.[8]

e Add 4M sodium hydroxide solution until the pH of the aqueous layer reaches 8.[8]
e Separate the organic layer.[8]

* Wash the organic layer with saturated brine.[8]

e Dry the organic layer with anhydrous sodium sulfate.[8]

« Distill the solvent under reduced pressure to obtain 2-Chloro-6-methyl-3-pyridinecarbonitrile.

[8]

Visualized Workflows

To ensure clarity and procedural adherence, the following diagrams illustrate key processes.
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~

/Personal Protective Equipment (PPE) Protocol

Start: Prepare for Handling

Assess Risks

Don PPE:
- Goggles/Face Shield
- Nitrile Gloves
- Lab Coat

Work in Fume Hood

Handle Chemical

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE protocol for handling 2-Chloro-6-methylnicotinonitrile.
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Waste Disposal Workflow

Start: Waste Generated

Segregate Chemical Waste Segregate Contaminated PPE

Label Chemical Waste Container Label PPE Waste Container

Store in Designated Hazardous Waste Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Waste disposal workflow for 2-Chloro-6-methylnicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-6-
methylnicotinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046695#personal-protective-equipment-for-handling-
2-chloro-6-methylnicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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